3-Bromo-5-[(trifluoromethyl)sulphonyl]benzoic acid

• IUPAC Name: 3-bromo-5-(trifluoromethylsulfonyl)benzoic acid
• InChI: InChI=1S/C8H4BrF3O4S/c9-5-1-4(7(13)14)2-6(3-5)17(15,16)8(10,11)12/h1-3H,(H,13,14)
• InChI Key: UEFIUJGLBNIZJO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1S(=O)(=O)C(F)(F)F)Br)C(=O)O
• Molecular Formula: C8H4BrF3O4S
• Molecular Weight: 333.08 g/mol
• CAS No.: 2149590-33-8

Description

3-Bromo-5-[(trifluoromethyl)sulphonyl]benzoic acid is a useful research compound. Its molecular formula is C8H4BrF3O4S and its molecular weight is 333.08. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Chemistry

3-Bromo-5-[(trifluoromethyl)sulphonyl]benzoic acid and related compounds are extensively used in the synthesis of various organic compounds. For instance, they serve as intermediates in the preparation of various thieno[2,3-b][1] benzothiophen and thieno[3,2-b][1]benzothiophen derivatives. These derivatives have been produced through condensation and cyclisation reactions involving thiols and chlorinated compounds (Chapman, Hughes & Scrowston, 1970). Additionally, trifluoromethylated benzoic acids, akin to the structure of this compound, have been utilized in regioselective metalation and carboxylation processes to yield various structurally related compounds (Dmowski & Piasecka-Maciejewska, 1998).

Catalysis and Chemical Reactions

The compound plays a role in catalyzed synthesis procedures. For instance, an indirect strategy involving 3-Bromo-1,1,1-trifluoroacetone, a compound structurally related to this compound, has been employed in the trifluoromethylation process to construct 3-trifluoromethyl isocoumarin skeletons, an important structure in bioactive molecules (Zhou et al., 2020). Moreover, compounds like 3,5-Bis(Trifluoromethyl)Benzoyl Chloride, derived from similar structural moieties, have been synthesized and investigated for their economic value in drug intermediation (Xiao-rui, 2006).

Organic and Medicinal Chemistry

In organic and medicinal chemistry, the structural elements of this compound are integral in the synthesis of a variety of bioactive compounds. For instance, brominated benzoic acids have been employed in regioselective bromination processes yielding other complex organic compounds with potential pharmaceutical applications (Porwisiak & Schlosser, 1996).

Safety and Hazards

3-Bromo-5-[(trifluoromethyl)sulphonyl]benzoic acid is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.